- Synthesis, Alpha-Glucosidase Inhibition and Antibacterial Activities of the New Chiral (R)-3,3'-Disubstituted BINOL-Phosphates, Russian Journal of General Chemistry, 2022, 92(5), 898-907
Cas no 756491-53-9 ((R)-3,3'-Bis(3,5-di-tert-butylphenyl)-1,1'-binapthalene-2,2'-diol)
756491-53-9 structure
Product Name:(R)-3,3'-Bis(3,5-di-tert-butylphenyl)-1,1'-binapthalene-2,2'-diol
CAS No:756491-53-9
MF:C48H54O2
MW:662.941174030304
CID:1778067
PubChem ID:99769881
Update Time:2024-10-27
(R)-3,3'-Bis(3,5-di-tert-butylphenyl)-1,1'-binapthalene-2,2'-diol Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Binaphthalene]-2,2'-diol, 3,3'-bis[3,5-bis(1,1-dimethylethyl)phenyl]-,(1R)-
- (R)-3,3'-Bis(3,5-di-tert-butylphenyl)-[1,1'-binapthalene]-2,2'-diol
- 3-(3,5-ditert-butylphenyl)-1-[3-(3,5-ditert-butylphenyl)-2-hydroxynaphthalen-1-yl]naphthalen-2-ol
- C48H54O2
- 3,3'-Bis[3,5-bis(1,1-dimethylethyl)phenyl][1,1'-binaphthalene]-2,2'-diol
- 1353682-93-5
- CS-0198460
- SCHEMBL22229788
- 756491-53-9
- 2031124-69-1
- 3,3'-Bis(3,5-di-tert-butylphenyl)-[1,1'-binaphthalene]-2,2'-diol
- (S)-3,3'-Bis(3,5-di-tert-butylphenyl)-[1,1'-binapthalene]-2,2'-diol
- (S)-3,3'-Bis(3,5-di-tert-butylphenyl)-[1,1'-binaphthalene]-2,2'-diol
- (R)-3,3'-Bis(3,5-di-tert-butylphenyl)-[1,1'-binaphthalene]-2,2'-diol
- (R)-3,3'-Bis(3,5-di-tert-butylphenyl)-1,1'-binapthalene-2,2'-diol
-
- MDL: MFCD28139320
- Inchi: 1S/C48H54O2/c1-45(2,3)33-21-31(22-34(27-33)46(4,5)6)39-25-29-17-13-15-19-37(29)41(43(39)49)42-38-20-16-14-18-30(38)26-40(44(42)50)32-23-35(47(7,8)9)28-36(24-32)48(10,11)12/h13-28,49-50H,1-12H3
- InChI Key: YJEFENFAQSHVFN-UHFFFAOYSA-N
- SMILES: OC1C(C2C=C(C(C)(C)C)C=C(C(C)(C)C)C=2)=CC2C=CC=CC=2C=1C1=C(C(C2C=C(C(C)(C)C)C=C(C(C)(C)C)C=2)=CC2C=CC=CC1=2)O
Computed Properties
- Exact Mass: 662.412380961g/mol
- Monoisotopic Mass: 662.412380961g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 50
- Rotatable Bond Count: 7
- Complexity: 979
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 15.3
- Topological Polar Surface Area: 40.5Ų
(R)-3,3'-Bis(3,5-di-tert-butylphenyl)-1,1'-binapthalene-2,2'-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR340004-250mg |
(R)-3,3'-Bis(3,5-di-tert-butylphenyl)-[1,1'-binapthalene]-2,2'-diol |
756491-53-9 | 250mg |
£701.00 | 2025-02-19 | ||
| TRC | R108860-50mg |
(R)-3,3'-Bis(3,5-di-tert-butylphenyl)-[1,1'-binapthalene]-2,2'-diol |
756491-53-9 | 50mg |
$ 530.00 | 2022-06-03 | ||
| TRC | R108860-100mg |
(R)-3,3'-Bis(3,5-di-tert-butylphenyl)-[1,1'-binapthalene]-2,2'-diol |
756491-53-9 | 100mg |
$ 875.00 | 2022-06-03 | ||
| TRC | R108860-250mg |
(R)-3,3'-Bis(3,5-di-tert-butylphenyl)-[1,1'-binapthalene]-2,2'-diol |
756491-53-9 | 250mg |
$ 1745.00 | 2022-06-03 | ||
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | B71123-100mg |
(R)-3,3'-Bis(3,5-di-tert-butylphenyl)-[1,1'-binapthalene]-2,2'-diol |
756491-53-9 | , | 100mg |
¥10300.00 | 2023-03-27 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD491642-1g |
(R)-3,3'-Bis(3,5-di-tert-butylphenyl)-[1,1'-binaphthalene]-2,2'-diol |
756491-53-9 | 97% | 1g |
¥8708.0 | 2024-04-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1269130-250mg |
(R)-3,3'-Bis(3,5-di-tert-butylphenyl)-[1,1'-binaphthalene]-2,2'-diol |
756491-53-9 | 97% | 250mg |
¥4773 | 2023-03-25 | |
| Ambeed | A543441-1g |
(R)-3,3'-Bis(3,5-di-tert-butylphenyl)-[1,1'-binaphthalene]-2,2'-diol |
756491-53-9 | 97% | 1g |
$1397.0 | 2025-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD491642-100mg |
(R)-3,3'-Bis(3,5-di-tert-butylphenyl)-[1,1'-binaphthalene]-2,2'-diol |
756491-53-9 | 97% | 100mg |
¥1898.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD491642-250mg |
(R)-3,3'-Bis(3,5-di-tert-butylphenyl)-[1,1'-binaphthalene]-2,2'-diol |
756491-53-9 | 97% | 250mg |
¥3226.0 | 2024-04-18 |
(R)-3,3'-Bis(3,5-di-tert-butylphenyl)-1,1'-binapthalene-2,2'-diol Production Method
Production Method 1
Reaction Conditions
1.1R:TMEDA, R:BuLi, R:I2, S:Et2O, 2 h, -78°C
2.1R:K3PO4, C:Pd, S:H2O, S:Dioxane, 30 min, 95°C
2.1R:K3PO4, C:Pd, S:H2O, S:Dioxane, 30 min, 95°C
Reference
Production Method 2
Reaction Conditions
1.1R:K2CO3, S:Me2CO, reflux
2.1R:R:TMEDA, R:BuLi, S:Et2O
2.2R:HCl
3.1R:K2CO3, C:Pd(PPh3)4, S:H2O, S:Dioxane
4.1R:BBr3, S:CH2Cl2, 0°C
2.1R:R:TMEDA, R:BuLi, S:Et2O
2.2R:HCl
3.1R:K2CO3, C:Pd(PPh3)4, S:H2O, S:Dioxane
4.1R:BBr3, S:CH2Cl2, 0°C
Reference
- Novel Axially Chiral Ligand-Enabled Copper-Catalyzed Asymmetric Oxidative Coupling of 2-Naphthols for the Synthesis of 6,6'-Disubstituted BINOLs, Organic Letters, 2022, 24(12), 2321-2326
Production Method 3
Reaction Conditions
1.1R:NaOH, S:H2O, 30 min, rt
1.25 min, rt; 6 h, rt
1.3S:H2O, rt → 100°C; 2 h, 100°C
2.1R:TMEDA, R:BuLi, S:Et2O, S:Me(CH2)4Me, 30 min, 0°C; 30 min, 0°C
2.2S:Et2O, 30 min, 0°C; 5 h, 0°C; 0°C → -78°C
2.3R:B(OEt)3, 20 min, -78°C; -78°C → rt; 15 h, rt; rt → 0°C
2.4R:HCl, S:H2O, 3 h, 5°C
3.1R:K3PO4, C:PdCl2(PPh3)2, S:H2O, S:THF, 45 min, 100°C
4.1R:Py •HCl, S:PhMe, 1 h, 100°C, 200 psi; 100°C → rt
4.2R:NaHCO3, S:H2O, rt, pH 5
1.25 min, rt; 6 h, rt
1.3S:H2O, rt → 100°C; 2 h, 100°C
2.1R:TMEDA, R:BuLi, S:Et2O, S:Me(CH2)4Me, 30 min, 0°C; 30 min, 0°C
2.2S:Et2O, 30 min, 0°C; 5 h, 0°C; 0°C → -78°C
2.3R:B(OEt)3, 20 min, -78°C; -78°C → rt; 15 h, rt; rt → 0°C
2.4R:HCl, S:H2O, 3 h, 5°C
3.1R:K3PO4, C:PdCl2(PPh3)2, S:H2O, S:THF, 45 min, 100°C
4.1R:Py •HCl, S:PhMe, 1 h, 100°C, 200 psi; 100°C → rt
4.2R:NaHCO3, S:H2O, rt, pH 5
Reference
- Synthesis of New Chiral (R)-BINOL Derivatives under Microwave Irradiation and Evaluation of Their Antibacterial and α-Glucosidase Inhibitory Activity, ChemistrySelect, 2019, 4(19), 5563-5569
Production Method 4
Reaction Conditions
1.1R:NaH, S:THF, 50 min, 0°C; 0°C → rt; 15 min, rt; rt → 0°C
1.20°C; 0°C → rt; 4.5 h, rt
1.3R:NH4Cl, S:H2O, rt
2.1R:BuLi, S:Et2O, S:Me(CH2)4Me, 3 h, rt
2.2S:THF, 60 min, rt; rt → 0°C; 5 min, 0°C
2.3R:DBTCE, 15 min, 0°C
2.4R:NH4Cl, S:H2O
3.1R:Disodium carbonate, C:Pd(PPh3)4, S:(CH2OMe)2, rt → reflux; 10 h, reflux
4.1R:Amberlyst 15, S:THF, S:MeOH, rt → reflux; 15 h, reflux
1.20°C; 0°C → rt; 4.5 h, rt
1.3R:NH4Cl, S:H2O, rt
2.1R:BuLi, S:Et2O, S:Me(CH2)4Me, 3 h, rt
2.2S:THF, 60 min, rt; rt → 0°C; 5 min, 0°C
2.3R:DBTCE, 15 min, 0°C
2.4R:NH4Cl, S:H2O
3.1R:Disodium carbonate, C:Pd(PPh3)4, S:(CH2OMe)2, rt → reflux; 10 h, reflux
4.1R:Amberlyst 15, S:THF, S:MeOH, rt → reflux; 15 h, reflux
Reference
- Asymmetric Allylboration of Aldehydes and Ketones Using 3,3'-Disubstituted Binaphthol-Modified Boronates, Organic Letters, 2004, 6(16), 2701-2704
(R)-3,3'-Bis(3,5-di-tert-butylphenyl)-1,1'-binapthalene-2,2'-diol Raw materials
- (3,5-Di-tert-butylphenyl)boronic acid
- 1,1'-binaphthalene-2,2'-diol
- (1R)-[1,1'-Binaphthalene]-2,2'-diol
- 1-Bromo-3,5-di-tert-butylbenzene
(R)-3,3'-Bis(3,5-di-tert-butylphenyl)-1,1'-binapthalene-2,2'-diol Preparation Products
(R)-3,3'-Bis(3,5-di-tert-butylphenyl)-1,1'-binapthalene-2,2'-diol Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Keqing Gao,Xiaotian Liu,Zhuang Wang,Chenghao Liang,Yueping Xiong RSC Adv., 2016,6, 42447-42451
756491-53-9 ((R)-3,3'-Bis(3,5-di-tert-butylphenyl)-1,1'-binapthalene-2,2'-diol) Related Products
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